Cas no 480438-54-8 (3-Fluoro-4-isopropoxyphenylboronic acid)

3-Fluoro-4-isopropoxyphenylboronic acid Properties

Names and Identifiers

• 3-Fluoro-4-isopropoxyphenylboronic acid
• Boronic acid, B-[3-fluoro-4-(1-methylethoxy)phenyl]-
• (3-fluoro-4-propan-2-yloxyphenyl)boronic acid
• 3-Fluoro-4-isopropoxybenzeneboronic acid [3-Fluoro-4-(1-methylethoxy)phenyl]boronic acid
• 3-Fluoro-4-isopropoxybenzeneboronic acid
• [3-Fluoro-4-(1-methylethoxy)phenyl]boronic acid
• 4-Isopropoxy-3-fluorophenylboronic acid
• [3-Fluoro-4-isopropoxyphenyl]boronic acid
• 3-FLUORO-4-ISOPROPOXYPHENYLBORONICACID
• AS-55787
• CS-0154165
• DTXSID40584278
• EN300-1726183
• FT-0709524
• (3-fluoro-4-isopropoxyphenyl)boronic acid
• SY110358
• {3-Fluoro-4-[(propan-2-yl)oxy]phenyl}boronic acid
• 480438-54-8
• AKOS004114104
• XZQQJUVWZYJYPN-UHFFFAOYSA-N
• 3-fluoro-4-(1-methyl-ethoxy)phenylboronic acid
• MFCD05865163
• AB22947
• SCHEMBL9258
• [3-FLUORO-4-(PROPAN-2-YLOXY)PHENYL]BORONIC ACID
• Boronic acid, [3-fluoro-4-(1-methylethoxy)phenyl]-
• (3-Fluoro-4-isopropoxy-phenyl)boronic acid
• DB-010585
• +Expand

• MDL： MFCD05865163
• InChIKey： XZQQJUVWZYJYPN-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H12BFO3/c1-6(2)14-9-4-3-7(10(12)13)5-8(9)11/h3-6,12-13H,1-2H3
• SMILES： CC(C)OC1=C(C=C(C=C1)B(O)O)F

Computed Properties

• Exact Mass: 198.08600
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 198.0863526g/mol
• Heavy Atom Count: 14
• Complexity: 177
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• LogP: 0.29270
• PSA: 49.69000
• Refractive Index: 1.496
• Boiling Point: 331.7±52.0 °C at 760 mmHg
• Melting Point: 112-117 °C (lit.)
• Vapor Pressure: 0.0±0.8 mmHg at 25°C
• Flash Point: 154.4±30.7 °C
• Solubility: Very slightly soluble (0.89 g/l) (25 º C),
• Color/Form: No data avaiable
• Density: 1.17±0.1 g/cm3 (20 ºC 760 Torr),

3-Fluoro-4-isopropoxyphenylboronic acid Security Information

• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H303+H313+H333
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning

3-Fluoro-4-isopropoxyphenylboronic acid Customs Data

• HS CODE：2931900090
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides